Cas no 14721-66-5 (Phytanoic Acid)

• Product Name: Phytanoic Acid
• CAS No: 14721-66-5
• MF: C₂₀H₄₀O₂
• MW: 312.530406951904
• CID: 199782
• PubChem ID: 24898502
• Update Time: 2025-06-27

Phytanoic Acid Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,3,7,11,15-tetramethyl-
• PHYTANIC ACID
• 3,7,11,15-Tetramethylhexadecanoic acid
• NSC 108698
• Phytanoic acid
• NS00075527
• SR-01000946672
• 3,11,15-Tetramethylhexadecanoic acid
• Hexadecanoic acid,7,11,15-tetramethyl-
• GTPL2813
• SCHEMBL7888
• 3,7,11,15-Tetramethyl-hexadecansaeure
• 3,7,11,15-tetramethylhexadecoanoic acid
• Hexadecanoic acid, 3,7,11,15-tetramethyl-
• 14721-66-5
• 3,7,11,15-tetramethyl-hexadecanoic acid
• D86399
• DTXSID80864526
• HMS3649L09
• Phytanoate
• J-008329
• 3,7,11,15-tetramethylhexadecoanoate
• 3,7,11,15-tetramethyl hexadecanoic acid
• 3,7,11,15-tetramethyl-1-hexadecanoic acid
• SR-01000946672-1
• Q421171
• NSC-108698
• 8OYE5TF5VL
• CS-0059480
• AS-82571
• BDBM119875
• UNII-8OYE5TF5VL
• CHEMBL4853893
• NSC108698
• C01607
• CHEBI:16285
• HY-113067
• 3,7,11,15-Tetramethyl-hexadecanoate
• MFCD00133772
• Phytanate
• DTXCID00813031
• DB-371688
• Acid, Phytanic
• PHYTANICACID
• Hexadecanoic acid, 3,7,11,15-tetramethyl-(8CI)(9CI)
• 3,7,11,15-Tetramethyl hexadecanoate
• 3,7,11,15-Tetramethylhexadecanoic Acid; NSC 108698; Phytanic Acid
• Hexadecanoic acid, 3,7,11,15-tetramethyl-(8CI)
• Phytanoic Acid

• MDL： MFCD00133772
• Inchi： 1S/C20H40O2/c1-16(2)9-6-10-17(3)11-7-12-18(4)13-8-14-19(5)15-20(21)22/h16-19H,6-15H2,1-5H3,(H,21,22)
• InChI Key： RLCKHJSFHOZMDR-UHFFFAOYSA-N
• SMILES： OC(CC(C)CCCC(C)CCCC(C)CCCC(C)C)=O

Computed Properties

• Exact Mass: 312.30300
• Monoisotopic Mass: 312.302831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Transparent colorless liquid
• Density: 0.88
• Melting Point: -65°C
• Boiling Point: 422.3 °C at 760 mmHg
• Flash Point: 179.7 °C
• Refractive Index: 1.454
• PSA: 37.30000
• LogP: 6.53630

Phytanoic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids

Additional information on Phytanoic Acid

Recent Advances in Phytanoic Acid (14721-66-5) Research: Implications for Chemical Biology and Pharmaceutical Applications

Phytanoic Acid (CAS: 14721-66-5) has recently emerged as a compound of significant interest in the fields of chemical biology and pharmaceutical research. This branched-chain fatty acid, structurally related to phytanic acid, has shown promising biological activities, particularly in metabolic regulation and anti-inflammatory pathways. Recent studies have explored its potential as a therapeutic agent, with a focus on its unique mechanism of action and pharmacokinetic properties. This research brief synthesizes the latest findings on Phytanoic Acid, highlighting its applications and future directions in drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the molecular interactions of Phytanoic Acid with peroxisome proliferator-activated receptors (PPARs), a family of nuclear receptors involved in lipid metabolism and inflammation. The researchers utilized X-ray crystallography and molecular docking simulations to demonstrate that Phytanoic Acid exhibits a high binding affinity for PPAR-α, suggesting its potential as a modulator of metabolic disorders such as dyslipidemia and type 2 diabetes. These findings are particularly relevant given the growing need for novel PPAR agonists with improved safety profiles.

In parallel, preclinical studies have examined the anti-inflammatory properties of Phytanoic Acid. A team at the University of Cambridge reported in Nature Chemical Biology that Phytanoic Acid significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines by inhibiting the NF-κB signaling pathway. This effect was observed at concentrations as low as 10 μM, with minimal cytotoxicity, positioning Phytanoic Acid as a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and scalable production of Phytanoic Acid have also seen notable advancements. A recent patent (WO2023056123) describes an improved enzymatic synthesis route using engineered yeast strains, achieving yields of over 85% purity. This development addresses previous challenges in the large-scale production of Phytanoic Acid, which had limited its availability for clinical studies. The patent also highlights the compound's stability under various pH conditions, an important factor for pharmaceutical formulation.

Looking ahead, several clinical trials are in the planning stages to evaluate the safety and efficacy of Phytanoic Acid in human subjects. Phase I trials are expected to begin in 2024, focusing initially on its pharmacokinetics and tolerability in healthy volunteers. Researchers are particularly interested in its tissue distribution profile, given its lipophilic nature and potential for accumulation in adipose tissue. These studies will be crucial for determining appropriate dosing regimens for future therapeutic applications.

In conclusion, the growing body of research on Phytanoic Acid (14721-66-5) demonstrates its multifaceted potential in addressing unmet medical needs, particularly in metabolic and inflammatory diseases. While challenges remain in terms of clinical translation and large-scale manufacturing, the recent scientific advances position this compound as a promising candidate for future drug development. Continued investigation into its mechanisms of action and therapeutic window will be essential for realizing its full potential in the pharmaceutical arena.